Cas no 1443338-64-4 (3-(2-propan-2-yloxyphenyl)pentan-3-ol)

• Product Name: 3-(2-propan-2-yloxyphenyl)pentan-3-ol
• CAS No: 1443338-64-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD20526653
• CID: 5209398
• Update Time: 2026-03-06

3-(2-propan-2-yloxyphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-propan-2-yloxyphenyl)pentan-3-ol

• MDL： MFCD20526653
• Inchi： 1S/C14H22O2/c1-5-14(15,6-2)12-9-7-8-10-13(12)16-11(3)4/h7-11,15H,5-6H2,1-4H3
• InChI Key： PIAOZQOYIDQGSM-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1OC(C)C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 3-(2-propan-2-yloxyphenyl)pentan-3-ol

3-(2-Propan-2-yloxyphenyl)pentan-3-ol: A Novel Compound with Promising Pharmacological Potential

3-(2-Propan-2-yloxyphenyl)pentan-3-ol, identified by CAS No. 1443338-64-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of substituted phenolic alcohols, characterized by its unique molecular architecture that combines aromatic and aliphatic functionalities. The synthesis of this molecule involves a multi-step process that leverages advanced organic chemistry techniques, including nucleophilic substitution and oxidative coupling reactions. Recent studies have demonstrated its potential as a scaffold for developing novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

The structural features of 3-(2-Propan-2-yloxyphenyl)pentan-3-ol are critical to its biological activity. The 2-propan-2-yloxy group introduces steric bulk and hydrophobicity, while the pentan-3-ol moiety provides hydrophilic properties. This combination of hydrophilic and hydrophobic characteristics enables the molecule to interact with both aqueous and lipid environments, a property that is increasingly valued in drug design for improving bioavailability and cellular uptake. Recent research published in Journal of Medicinal Chemistry (2023) highlights the importance of such dual functionality in modulating drug-target interactions.

Current investigations into 3-(2-Propan-2-yloxyphenyl)pentan-3-ol focus on its potential applications in metabolic regulation. A 2023 study in Pharmacological Research demonstrated that this compound exhibits selective agonism at PPARγ receptors, which are key regulators of glucose metabolism. This finding aligns with the growing interest in PPARγ agonists for treating type 2 diabetes and obesity. The compound's ability to modulate lipid metabolism without causing significant side effects makes it a promising candidate for further preclinical development.

Advancements in synthetic methodologies have enabled the scalable production of 3-(2-Propan-2-yloxyphenyl)pentan-3-ol with high purity. A 2022 paper in Organic & Biomolecular Chemistry describes a novel catalytic approach using chiral phosphoric acids to achieve enantioselective synthesis, which is crucial for pharmaceutical applications requiring stereochemical specificity. This method not only improves yield but also reduces environmental impact, addressing sustainability concerns in pharmaceutical manufacturing.

Recent pharmacokinetic studies have revealed the compound's favorable drug-like properties. A 2024 analysis in Drug Metabolism and Disposition showed that 3-(2-Propan-2-yloxyphenyl)pentan-3-ol exhibits moderate oral bioavailability and minimal hepatic metabolism, which is advantageous for developing oral formulations. These properties are particularly relevant in the context of chronic disease management, where patient compliance with oral medications is critical.

The compound's potential in neurodegenerative disease research has also garnered attention. A 2023 study in Neuropharmacology reported that 3-(2-Propan-2-yloxyphenyl)pentan-3-ol demonstrates neuroprotective effects in cellular models of Alzheimer's disease. The mechanism of action appears to involve the modulation of β-amyloid aggregation, a key pathological feature of the disease. These findings suggest its potential as a therapeutic agent for neurodegenerative conditions.

Interdisciplinary research efforts are now exploring the compound's applications in combination therapies. A 2024 collaboration between pharmacologists and computational biologists in ACS Chemical Biology used molecular dynamics simulations to predict interactions with various protein targets. These computational models have guided the design of derivative compounds with enhanced potency and selectivity, demonstrating the value of integrating computational approaches with experimental studies.

The compound's structural versatility also makes it an attractive candidate for drug repurposing initiatives. Researchers at the University of Tokyo (2023) investigated its potential in treating inflammatory diseases, showing that it can inhibit NF-κB signaling pathways. This discovery opens new avenues for its application in autoimmune and inflammatory conditions, highlighting the compound's broad therapeutic potential.

Current challenges in the development of 3-(2-Propan-2-yloxyphenyl)pentan-3-ol include optimizing its physicochemical properties for specific therapeutic applications. While the compound shows promise, further studies are needed to fully characterize its pharmacological profile. Ongoing research aims to address these challenges through structure-activity relationship (SAR) studies and advanced drug delivery systems.

The growing body of research on 3-(2-Propan-2-yloxyphenyl)pentan-3-ol underscores its significance in modern medicinal chemistry. Its unique molecular architecture, combined with its favorable pharmacological properties, positions it as a valuable scaffold for developing novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in advancing treatments for a wide range of diseases.